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Compound of Interest

Compound Name: 2-Bromo-2-phenylacetophenone

Cat. No.: B072529

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This document provides critical safety and logistical
information for the use of 2-Bromo-2-phenylacetophenone (CAS No. 135-73-9), a compound
that presents significant health hazards. Adherence to these guidelines is essential to ensure a
safe laboratory environment.

Hazard Assessment: 2-Bromo-2-phenylacetophenone is classified as a hazardous
substance. It is known to cause severe skin burns, serious eye damage, and respiratory
irritation.[1][2][3] Some safety data sheets also indicate acute toxicity if swallowed or inhaled.[4]
The signal word for this chemical is "Danger".[1][3][4][5]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling 2-Bromo-2-
phenylacetophenone. The following table summarizes the required PPE.
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene,
or Viton™). Double gloving is

recommended.

To prevent skin contact, which

can cause severe burns.[1][2]

[3]

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
that can cause serious and

irreversible eye damage.[1][2]

[3]

Skin and Body Protection

A flame-retardant lab coat
worn over long-sleeved
clothing and closed-toe shoes.
For larger quantities or
increased splash potential, a
chemical-resistant apron is

advised.

To minimize skin exposure and
protect from chemical

splashes.[2]

Respiratory Protection

All handling of 2-Bromo-2-
phenylacetophenone must be
conducted in a certified
chemical fume hood. If a fume
hood is not available, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.

To prevent inhalation of dust or
vapors, which can cause

respiratory tract irritation.[1][4]

Experimental Workflow and Handling

Proper handling procedures are critical to minimize exposure risk. The following workflow

outlines the essential steps for safely using 2-Bromo-2-phenylacetophenone in a laboratory

setting.
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Preparation

Don all required PPE as specified in the table

l

Ensure chemical fume hood is operational
and the work surface is decontaminated

'

Assemble all necessary equipment and reagents
inside the fume hood

Proceed to handling

Hangling
Y

Carefully weigh the required amount
of 2-Bromo-2-phenylacetophenone

Y

Transfer the chemical to the reaction vessel
using appropriate tools (e.g., spatula)

l

Perform the experimental procedure,
keeping the sash at the lowest practical height

Proceed to cleanup

Cleanup arv d Disposal

Decontaminate all equipment and surfaces
that came into contact with the chemical

'

Collect all waste (solid and liquid)
in a clearly labeled, sealed hazardous waste container

'

Remove PPE in the correct order
to avoid self-contamination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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